Cas no 98059-61-1 (Interferon γ-1b for system suitability)

• Product Name: Interferon γ-1b for system suitability
• CAS No: 98059-61-1
• MF: ₀
• MW: 176.17202g/mol
• CID: 804139
• Update Time: 2025-05-20

Interferon γ-1b for system suitability Chemical and Physical Properties

Names and Identifiers

• 1-139-Interferon g (human lymphocyte protein moietyreduced), N2-L-methionyl-
• INTERFERON GAMMA 1B, EP STANDARD
• INTERFERON GAMMA-1B
• IFN-γ
• Interferon γ-1b
• INTERFERON GAMMA 1 B
• Interferon γ-1b for system suitability
• Interferon γ-1b validation solution
• IFN-y
• Interferon gamma-1b for system suitability CRS
• Interferon gamma-1b CRS
• IFNγ, Human (CHO-expressed)

Computed Properties

• Exact Mass: 176.058578
• Monoisotopic Mass: 176.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7

Interferon γ-1b for system suitability Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Interferon γ-1b for system suitability

Interferon γ-1b (CAS No. 98059-61-1): A Comprehensive Overview

Interferon γ-1b (IFN-γ-1b), with the CAS registry number 98059-61-1, is a critical cytokine that plays a pivotal role in the immune system's response to pathogens and cancer. This recombinant protein, derived from human interferon gamma (IFN-γ), has been extensively studied for its antiviral, antiproliferative, and immunomodulatory properties. Recent advancements in biotechnology have enhanced our understanding of its mechanisms of action, making it a focal point in both research and clinical applications.

The molecular structure of Interferon γ-1b is characterized by its dimeric form, consisting of two identical subunits linked by disulfide bonds. Each subunit comprises approximately 143 amino acids, with a molecular weight of around 30 kDa. This structural integrity is crucial for its bioactivity, as any alteration can significantly impact its ability to bind to the IFN-γ receptor complex. Recent studies have highlighted the importance of post-translational modifications, such as glycosylation, in modulating the stability and efficacy of IFN-γ-1b.

One of the most significant breakthroughs in recent years has been the elucidation of the signaling pathways activated by Interferon γ-1b. Upon binding to its receptor (IFNGR), it triggers a cascade of events involving Janus kinase (JAK) and signal transducer and activator of transcription (STAT) proteins. This signaling pathway leads to the transcription of genes encoding antiviral proteins, such as Mx proteins and RNAse L, which are essential for combating viral infections. Additionally, IFN-γ-1b has been shown to upregulate major histocompatibility complex (MHC) class I and II molecules, enhancing antigen presentation and immune surveillance.

In terms of therapeutic applications, Interferon γ-1b has demonstrated remarkable efficacy in treating various conditions, including chronic granulomatous disease (CGD) and certain viral infections. For instance, clinical trials have shown that recombinant IFN-γ can significantly reduce bacterial infections in CGD patients by enhancing phagocytic activity and oxidative burst capabilities of neutrophils and macrophages. Furthermore, its antiproliferative effects have made it a valuable adjunct in cancer therapy, particularly in combination with chemotherapy and immunotherapy regimens.

Recent research has also explored the potential of Interferon γ-1b in combating emerging viral pathogens, such as those causing Zika virus and coronaviruses (e.g., SARS-CoV-2). Studies conducted during the COVID-19 pandemic revealed that IFN-γ signaling pathways could be harnessed to mitigate viral replication and cytokine storm syndromes associated with severe cases. These findings underscore the versatility of IFN-γ as a therapeutic agent in addressing diverse infectious diseases.

The production of Interferon γ-1b involves advanced recombinant DNA technology, typically utilizing Escherichia coli or mammalian cell lines for expression. The purification process involves multiple chromatographic steps to ensure high purity and bioactivity. Quality control measures are stringent, with rigorous testing for endotoxin levels, protein integrity, and biological activity to meet regulatory standards.

In conclusion, Interferon γ-1b (CAS No. 98059-61